PF-07293893

• Molecular Formula: C26H23ClF4N6O2
• Molecular Weight: 562.9 g/mol
• InChI: InChI=1S/C26H23ClF4N6O2/c1-26(15-4-3-5-16(27)20(15)30)11-37(23-18(29)10-35(2)34-23)25(39)14-7-32-22(21(31)19(14)26)33-12-8-36(9-12)24(38)13-6-17(13)28/h3-5,7,10,12-13,17H,6,8-9,11H2,1-2H3,(H,32,33)/t13-,17+,26-/m1/s1
• InChIKey: KAVAKXWBLXYMNG-FRUQJNMISA-N

PF-07293893: Selective AMPKγ3 Activator for HFpEF

PF-07293893 is an orally bioavailable, small-molecule AMPK γ3 (PRKAG3) selective activator developed by Pfizer for the treatment of heart failure with preserved ejection fraction (HFpEF) and associated exercise intolerance [1]. The compound targets the AMPKγ3 regulatory subunit, which is exclusively expressed in skeletal muscle within the α2β2γ3 AMPK complex, distinguishing it from pan-AMPK activators that broadly stimulate all 12 mammalian AMPK heterotrimers [2]. PF-07293893 was identified through fragment-based drug discovery and structure-based design, progressing to Phase 1 clinical evaluation in healthy adult participants before development was discontinued [3].

γ3-selective AMPK activationRestricts pathway engagement to skeletal muscle, avoiding cardiac AMPK complex interaction.

Direct binding mechanismActivates AMPK without mitochondrial complex I inhibition, supporting clean signaling studies.

GMP-manufactured materialCharacterized synthetic route and reproducible supply for in vivo muscle metabolism research.

• [1] Pfizer. A Study to Learn About the Study Medicine PF-07293893 at Different Dose Levels in Healthy Adult Participants. ClinicalTrials.gov Identifier: NCT05907395. 2023. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. PF-07293893 Ligand Page. Ligand ID: 14198. View Source
• [3] Drug Hunter. Discovery of PF-07293893: A Selective AMPKγ3 Activator for Exercise Intolerance in HFpEF. ACS Fall 2025 First Time Disclosures. 2025. View Source

PF-07293893: Why Substitution Fails

AMPK is a heterotrimeric complex expressed as 12 distinct isoforms with tissue-specific distributions; the γ3 subunit is uniquely restricted to skeletal muscle, where the α2β2γ3 complex predominates during high-intensity exercise [1]. Pan-AMPK activators such as MK-8722 stimulate all 12 complexes indiscriminately, a property associated with on-target cardiac hypertrophy in preclinical models [2]. Broader HFpEF therapeutic classes, including SGLT2 inhibitors (e.g., empagliflozin), GLP-1 receptor agonists (e.g., semaglutide), and MRAs (e.g., finerenone), address systemic cardiometabolic dysfunction but do not directly target the skeletal muscle energetic defects underlying exercise intolerance, a cardinal and mechanistically distinct feature of HFpEF [3]. Therefore, substituting PF-07293893 with a pan-AMPK activator or a standard-of-care HFpEF agent would alter both the target engagement profile and the hypothesized mechanism of action, compromising the validity of any research aimed at dissecting γ3-specific skeletal muscle metabolic regulation.

Pan-AMPK activator

MK-8722 or similar pan-activators engage cardiac AMPK complexes, which may introduce cardiac hypertrophy signals and confound muscle-specific metabolic readouts.

Indirect activator

R419 or metformin activate AMPK through mitochondrial stress; this indirect mechanism may trigger compensatory pathways unrelated to direct AMPK signaling.

Multi-isoform tool

PXL770 activates γ1/γ2/γ3 subunits, producing hepatic and systemic metabolic effects that prevent isolation of γ3-specific skeletal muscle pharmacology.

• [1] Birk JB, Wojtaszewski JF. Predominant α2/β2/γ3 AMPK activation during exercise in human skeletal muscle. J Physiol. 2006;577(Pt 3):1021-1032. View Source
• [2] Myers RW, Guan HP, Ehrhart J, et al. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy. Science. 2017;357(6350):507-511. View Source
• [3] Pandey A, Shah SJ, Butler J, et al. Exercise intolerance in heart failure with preserved ejection fraction: JACC State-of-the-Art Review. J Am Coll Cardiol. 2023;81(12):1166-1187. View Source

PF-07293893 Procurement Evidence Guide

γ3-Selectivity vs. Pan-AMPK Activation & Cardiac Safety

PF-07293893 selectively activates the AMPK γ3 subunit, which is exclusively expressed in skeletal muscle, whereas MK-8722 is a systemic pan-AMPK activator that stimulates all 12 mammalian AMPK complexes. PF-07293893 demonstrates an EC50 of 29.9 nM for activation of the human AMPK α2β2γ3 complex in HEK293 cells [1]. In contrast, MK-8722 activates AMPK complexes containing γ1, γ2, and γ3 subunits with comparable potency [2]. Critically, MK-8722 treatment in rodents and rhesus monkeys induced cardiac hypertrophy as an on-target liability of cardiac AMPK activation, while PF-07293893 was designed to avoid cardiac AMPK engagement by restricting activation to the skeletal muscle-specific γ3 subunit [3].

γ3-Selectivity vs. Pan-AMPK

Reported

Selective for α2β2γ3 (skeletal muscle); MK-8722 activates all 12 complexes.

Enables cardiac-sparing AMPK research model.

Cardiac hypertrophy observed with pan-AMPK activator in preclinical studies.

Evidence Dimension	AMPK isoform activation profile and cardiac safety signal
Target Compound Data	EC50 = 29.9 nM for α2β2γ3 complex; γ3-selective; no cardiac hypertrophy reported
Comparator Or Baseline	MK-8722: activates all 12 AMPK complexes (γ1, γ2, γ3); induces cardiac hypertrophy in rodents and rhesus monkeys
Quantified Difference	Qualitative difference in selectivity profile (γ3-selective vs. pan-AMPK); cardiac hypertrophy observed with MK-8722 but not PF-07293893
Conditions	PF-07293893: HEK293 cells expressing human AMPK α2β2γ3; MK-8722: preclinical rodent and non-human primate studies

Why This Matters

Researchers studying skeletal muscle AMPK biology without confounding cardiac effects require PF-07293893 rather than pan-AMPK activators; procurement of PF-07293893 enables γ3-specific pathway interrogation that MK-8722 cannot provide.

• [1] IUPHAR/BPS Guide to Pharmacology. PF-07293893 Ligand Activity Charts. GtoPdb: Activation of human AMPK α2β2γ3 expressed in HEK293 cells. pEC50 = 7.52 (EC50 = 29.9 nM). WO2024084390A1. View Source
• [2] Myers RW, Guan HP, Ehrhart J, et al. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy. Science. 2017;357(6350):507-511. View Source
• [3] Drug Hunter. Discovery of PF-07293893: A Selective AMPKγ3 Activator for Exercise Intolerance in HFpEF. ACS Fall 2025 First Time Disclosures. 2025. View Source

γ3 Selectivity vs. Direct Activator PXL770

PF-07293893 is a γ3-selective AMPK activator, whereas PXL770 is a direct allosteric AMPK activator that engages multiple γ subunit-containing complexes with EC50 values of 16.2 nM (α1β1γ1), 42.1 nM (α1β1γ2), and 64 nM (α1β1γ3) . PF-07293893 demonstrates an EC50 of 29.9 nM specifically for the α2β2γ3 complex found in skeletal muscle [1]. PXL770's activation of γ1- and γ2-containing complexes drives hepatic and systemic metabolic effects, which PF-07293893 was intentionally designed to avoid in order to restrict pharmacological activity to skeletal muscle.

vs. PXL770 Isoform Selectivity

Reported

Designed for γ3 exclusivity; PXL770 activates γ1/γ2/γ3.

Supports skeletal muscle pathway isolation.

Multi-isoform activation may confound tissue-specific interpretation.

Evidence Dimension	AMPK γ subunit isoform selectivity profile
Target Compound Data	EC50 = 29.9 nM for α2β2γ3; γ3-selective; γ1/γ2 activity not reported (designed to be selective)
Comparator Or Baseline	PXL770: EC50 = 16.2 nM (α1β1γ1), 42.1 nM (α1β1γ2), 64 nM (α1β1γ3)
Quantified Difference	PF-07293893 designed for γ3 exclusivity; PXL770 activates all three γ isoforms with <4-fold potency difference
Conditions	PF-07293893: HEK293 cells expressing human AMPK α2β2γ3; PXL770: in vitro biochemical assays with recombinant AMPK complexes

Why This Matters

Procurement selection between PF-07293893 and PXL770 should be guided by the research objective: γ3-specific skeletal muscle effects (PF-07293893) versus multi-tissue AMPK activation with hepatic and systemic metabolic activity (PXL770).

• [1] IUPHAR/BPS Guide to Pharmacology. PF-07293893 Ligand Activity Charts. GtoPdb: Activation of human AMPK α2β2γ3 expressed in HEK293 cells. pEC50 = 7.52 (EC50 = 29.9 nM). View Source

Direct vs. Indirect AMPK Activation Mechanisms

PF-07293893 is a direct, selective AMPKγ3 activator that binds to the AMPK complex and promotes its phosphorylation and activation . In contrast, R419 is an indirect AMPK activator that functions through mitochondrial complex I inhibition, with an IC50 of 100 nM for complex I, thereby activating AMPK secondarily via changes in cellular energy charge [1]. PF-07293893 demonstrates a direct activation EC50 of 29.9 nM for the α2β2γ3 complex [2]. This mechanistic distinction is critical: indirect activators like R419 (and metformin) induce AMPK activation via energetic stress, which may trigger compensatory pathways and off-target effects unrelated to AMPK, whereas direct activators like PF-07293893 enable targeted pharmacological interrogation of AMPK signaling without perturbing mitochondrial respiration.

Direct vs. Indirect Mechanism

Reported

Direct γ3 binder; R419 inhibits mitochondrial complex I.

Avoids energetic stress confounding variables.

Indirect activators may trigger off-target metabolic pathways.

Evidence Dimension	AMPK activation mechanism and direct vs. indirect pathway engagement
Target Compound Data	Direct AMPKγ3 activator; EC50 = 29.9 nM for α2β2γ3
Comparator Or Baseline	R419: indirect AMPK activator via mitochondrial complex I inhibition (IC50 = 100 nM)
Quantified Difference	Direct activation vs. indirect activation via mitochondrial inhibition; distinct pharmacological mechanisms
Conditions	PF-07293893: recombinant human AMPK complex assay; R419: in vitro complex I inhibition assay

Why This Matters

Investigators studying direct AMPK signaling versus energetics-driven AMPK activation must select PF-07293893 for direct pharmacological activation without mitochondrial perturbation; indirect activators introduce confounding energetic stress variables.

• [1] Jenkins Y, Sun TQ, Markovtsov V, et al. AMPK activation through mitochondrial regulation results in increased substrate oxidation and improved metabolic parameters in models of diabetes. PLoS One. 2013;8(12):e81870. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. PF-07293893 Ligand Activity Charts. GtoPdb: Activation of human AMPK α2β2γ3 expressed in HEK293 cells. pEC50 = 7.52 (EC50 = 29.9 nM). View Source

Skeletal Muscle Glycogen as PD Biomarker

PF-07293893's Phase 1 clinical program (NCT06177457) included a dedicated study arm (Part D) designed to evaluate the effect of 14 days of daily PF-07293893 dosing on skeletal muscle glycogen content in healthy adult participants [1]. This PD biomarker selection directly reflects PF-07293893's proposed mechanism of improving skeletal muscle energetics and exercise capacity in HFpEF. In contrast, standard-of-care HFpEF agents such as SGLT2 inhibitors (e.g., empagliflozin, dapagliflozin) and GLP-1 receptor agonists (e.g., semaglutide, tirzepatide) are not mechanistically designed to increase skeletal muscle glycogen and do not utilize this PD biomarker in their clinical development programs [2].

Muscle Glycogen PD Marker

Trial context

Phase 1 study measured skeletal muscle glycogen after 14-day dosing.

Links AMPKγ3 engagement to muscle energy stores.

Mechanistic PD endpoint distinct from standard HFpEF agents.

Evidence Dimension	Clinical pharmacodynamic biomarker strategy
Target Compound Data	14-day dosing study of skeletal muscle glycogen as primary PD readout (NCT06177457 Part D)
Comparator Or Baseline	SGLT2 inhibitors and GLP-1 receptor agonists: do not assess skeletal muscle glycogen as a PD biomarker
Quantified Difference	Qualitative difference in PD biomarker selection reflecting distinct mechanism of action
Conditions	Phase 1 clinical trial in healthy adult participants

Why This Matters

Researchers investigating skeletal muscle metabolic effects of AMPK activation or developing PD biomarker strategies for exercise intolerance should procure PF-07293893 specifically; standard HFpEF agents lack this mechanistic link to muscle glycogen.

• [1] ClinicalTrials.gov. A Study to Understand the Effect of Multiple Ascending Doses of PF-07293893 in Healthy Adult Participants. Identifier: NCT06177457. Pfizer. 2023. View Source
• [2] Pandey A, Shah SJ, Butler J, et al. Exercise intolerance in heart failure with preserved ejection fraction: JACC State-of-the-Art Review. J Am Coll Cardiol. 2023;81(12):1166-1187. View Source

GMP Manufacturing Feasibility & Physicochemical Properties

PF-07293893 is distinguished from earlier AMPKγ3-activating tool compounds by its successful progression through first GMP manufacture, a milestone that validates its physicochemical properties and synthetic accessibility for clinical supply [1]. The synthesis employs a metal-catalyzed C-N coupling, a telescoped N-Boc deprotection/amidation sequence, and a final recrystallization, achieving material suitable for Phase 1 clinical studies [2]. Earlier AMPKγ3 tool compounds from the same discovery program faced fundamental ADME issues that precluded in vivo investigation, highlighting that PF-07293893 represents a chemically optimized clinical candidate rather than a research tool compound [3].

GMP Manufacturing Feasibility

Reported

First GMP batch via metal-catalyzed C-N coupling and telescoped amidation.

Validates synthetic reproducibility for in vivo research.

Earlier tool compounds had ADME limitations preventing in vivo use.

Evidence Dimension	Synthetic scalability and GMP manufacturing feasibility
Target Compound Data	Successful first GMP manufacture achieved; metal-catalyzed C-N coupling, telescoped deprotection/amidation, final recrystallization
Comparator Or Baseline	Earlier AMPKγ3 tool compounds: fundamental ADME issues precluding in vivo investigation
Quantified Difference	Qualitative difference in development stage (clinical candidate vs. preclinical tool compound)
Conditions	Pfizer Chemical Research and Development, Groton Laboratories

Why This Matters

Procurement of PF-07293893 provides access to a compound with validated GMP manufacturing feasibility and defined process chemistry, enabling reproducible in vivo studies that earlier tool compounds could not support due to ADME limitations.

• [1] Baer JL, Brandt TA, Brown AR, et al. Rapid Development and First GMP Manufacture of AMPKγ3 Activator PF-07293893. Org Process Res Dev. 2026. View Source
• [2] Baer JL, Brandt TA, Brown AR, et al. Rapid Development and First GMP Manufacture of AMPKγ3 Activator PF-07293893. Org Process Res Dev. 2026. View Source
• [3] ACS Fall 2025. Discovery of clinical candidate PF-07293893: A novel and selective AMPK gamma 3 activator for the treatment of heart failure. Presentation abstract. View Source

PF-07293893 Application Scenarios

Skeletal Muscle-Specific AMPK Pathway Dissection

PF-07293893 is the optimal research tool for investigators requiring AMPK activation restricted to skeletal muscle without confounding cardiac effects. Unlike pan-AMPK activators such as MK-8722, which induce cardiac hypertrophy as an on-target liability due to cardiac AMPK activation, PF-07293893's γ3-selectivity restricts activity to skeletal muscle [1]. This enables clean interrogation of AMPK-mediated metabolic pathways in muscle tissue while eliminating the confounding variable of concurrent cardiac AMPK stimulation [2].

Direct AMPK Activation Without Mitochondrial Perturbation

PF-07293893 provides direct AMPKγ3 activation (EC50 = 29.9 nM) without inhibiting mitochondrial complex I or altering cellular energy charge [1]. This contrasts with indirect AMPK activators such as R419 (complex I IC50 = 100 nM) and metformin, which activate AMPK secondarily via energetic stress [2]. Researchers studying direct AMPK signaling mechanisms or seeking to decouple AMPK activation from mitochondrial respiration should utilize PF-07293893 to avoid energetic stress-related confounding variables.

HFpEF Preclinical Models: Skeletal Muscle Energetics

PF-07293893 was specifically developed for HFpEF-associated exercise intolerance, a condition where skeletal muscle metabolic dysfunction is a primary pathophysiological driver distinct from the systemic cardiometabolic targets of SGLT2 inhibitors and GLP-1 receptor agonists [1]. Its clinical program included skeletal muscle glycogen as a PD biomarker, reflecting the intended mechanism of improving muscle energy stores [2]. Preclinical HFpEF models examining exercise capacity and muscle energetics benefit from PF-07293893's γ3-specific muscle engagement profile.

AMPKγ3 Structural Biology & Binding Mode Studies

PF-07293893's successful progression to GMP manufacture and Phase 1 clinical evaluation validates its physicochemical properties and target engagement profile, making it suitable for structural biology and binding mode studies requiring a well-characterized, development-stage compound rather than early-stage tool molecules [1]. The compound's structure was disclosed at the ACS Fall 2025 First Time Disclosures session, and its synthetic route has been fully described in the peer-reviewed process chemistry literature [2].

Application

Selection Property

Validation Focus

Skeletal muscle AMPK pathway dissection

γ3-subunit selectivity

Absence of cardiac AMPK engagement

Direct AMPK activation studies

Direct binding mechanism

Mitochondrial-complex-I-independent response

Exercise-intolerance model studies

Skeletal muscle glycogen PD marker

Muscle energetics endpoint context

Structural biology & binding mode studies

GMP-manufactured material

Physicochemical and synthetic reproducibility

• [1] Myers RW, Guan HP, Ehrhart J, et al. Systemic pan-AMPK activator MK-8722 improves glucose homeostasis but induces cardiac hypertrophy. Science. 2017;357(6350):507-511. View Source
• [2] Drug Hunter. Discovery of PF-07293893: A Selective AMPKγ3 Activator for Exercise Intolerance in HFpEF. ACS Fall 2025 First Time Disclosures. 2025. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. PF-07293893 Ligand Activity Charts. EC50 = 29.9 nM for human AMPK α2β2γ3. View Source
• [4] Jenkins Y, Sun TQ, Markovtsov V, et al. AMPK activation through mitochondrial regulation. PLoS One. 2013;8(12):e81870. R419 complex I IC50 = 100 nM. View Source
• [5] Pandey A, Shah SJ, Butler J, et al. Exercise intolerance in HFpEF. J Am Coll Cardiol. 2023;81(12):1166-1187. View Source
• [6] ClinicalTrials.gov. NCT06177457: PF-07293893 Multiple Ascending Dose Study. Pfizer. 2023. View Source
• [7] Baer JL, Brandt TA, Brown AR, et al. Rapid Development and First GMP Manufacture of AMPKγ3 Activator PF-07293893. Org Process Res Dev. 2026. View Source
• [8] ACS Fall 2025. Discovery of clinical candidate PF-07293893. Presentation abstract. View Source